Cas no 2094384-96-8 (N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide)

• Product Name: N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide
• CAS No: 2094384-96-8
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5409321
• Update Time: 2025-06-29

N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide

• Inchi： 1S/C17H22N2O4/c1-4-15(20)19-17(9-5-6-10-17)16(21)18-12-7-8-13(22-2)14(11-12)23-3/h4,7-8,11H,1,5-6,9-10H2,2-3H3,(H,18,21)(H,19,20)
• InChI Key： TXYDYLBMVJJZLE-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C=C)(C(NC2=CC=C(OC)C(OC)=C2)=O)CCCC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.9±50.0 °C(Predicted)
• pka: 12.86±0.20(Predicted)

Additional information on N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide

N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide (CAS No. 2094384-96-8): A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide (CAS No. 2094384-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopentanecarboxamides and features a distinctive 3,4-dimethoxyphenyl substituent and an (1-oxo-2-propen-1-yl)amino group, which contribute to its biological activity and pharmacological profile.

The chemical structure of N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide is characterized by a cyclopentane ring linked to an amide functional group. The presence of the 3,4-dimethoxyphenyl moiety imparts significant aromaticity and electron-donating properties, while the (1-oxo-2-propen-1-yl)amino group adds a carbonyl and a double bond, enhancing the compound's reactivity and bioavailability. These structural features make it an attractive candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro experiments have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory processes. Additionally, in vivo studies in animal models have confirmed its efficacy in reducing pain and inflammation, making it a promising lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics suggest that it can be effectively administered orally, which is advantageous for drug development and clinical use.

In terms of safety and toxicity, preliminary studies have shown that N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide exhibits low toxicity at therapeutic doses. In acute toxicity studies in rodents, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further evaluate its long-term safety profile.

The mechanism of action of N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-yl)amino]cyclopentanecarboxamide is believed to involve multiple pathways. It has been shown to modulate the activity of key enzymes involved in inflammation and pain signaling, such as COX (cyclooxygenase) and LOX (lipoxygenase). Additionally, it may interact with specific receptors or signaling pathways to exert its therapeutic effects. Ongoing research aims to elucidate these mechanisms in greater detail.

Beyond its anti-inflammatory and analgesic properties, there is growing interest in exploring the potential of N-(3,4-Dimethoxyphenyl)-1-[(1-oxo-2-propen-1-y l)amino]cyclopentanecarboxamide for other therapeutic applications. Preliminary studies suggest that it may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to confirm these findings and to explore its potential in other disease areas.

The synthesis of N-(3,4-Dimethoxyphenyl)-1-[ (1 -oxo -2 -propen - 1 - yl ) amino ] cyclopentanecarboxamide has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the cyclopentanecarboxylic acid derivative and subsequent coupling with the appropriate amine moiety. The use of advanced synthetic techniques has enabled efficient production of this compound on both laboratory and industrial scales.

In conclusion, N-(3 , 4 - Dimethoxyphenyl ) - 1 - [ ( 1 - oxo - 2 - propen - 1 - yl ) amino ] cyclopentanecarboxamide (CAS No. 2094384 - 96 - 8 ) represents a promising compound with significant potential for therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development as a novel anti-inflammatory and analgesic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.